Cas no 55809-42-2 (3-Isoxazolamine, N-methyl-5-propyl-)
55809-42-2 structure
Product Name:3-Isoxazolamine, N-methyl-5-propyl-
CAS No:55809-42-2
MF:C7H12N2O
MW:140.182981491089
CID:1595558
PubChem ID:71635103
Update Time:2025-04-21
3-Isoxazolamine, N-methyl-5-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolamine, N-methyl-5-propyl-
- 55809-42-2
- N-methyl-5-propylisoxazol-3-amine
- DB-266482
- AM100952
-
- Inchi: 1S/C7H12N2O/c1-3-4-6-5-7(8-2)9-10-6/h5H,3-4H2,1-2H3,(H,8,9)
- InChI Key: LQUHGGGUGYHXJZ-UHFFFAOYSA-N
- SMILES: O1C(=CC(=N1)NC)CCC
Computed Properties
- Exact Mass: 140.09506
- Monoisotopic Mass: 140.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 97.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.1A^2
- XLogP3: 1.9
Experimental Properties
- PSA: 38.06
3-Isoxazolamine, N-methyl-5-propyl- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
55809-42-2 (3-Isoxazolamine, N-methyl-5-propyl-) Related Products
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